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Compound of Interest

Compound Name: MI-503

Cat. No.: B15623653

Disclaimer: A specific Safety Data Sheet (SDS) for MI-503 is not publicly available. This guide
is formulated based on general best practices for handling potent, novel research compounds
and should be used to supplement a thorough, site-specific risk assessment. Always consult
with your institution's Environmental Health and Safety (EHS) department for guidance.

MI-503 is a potent and selective small molecule inhibitor of the menin-MLL interaction. As with
any potent, biologically active compound with unknown long-term health effects, it must be
handled with care to minimize exposure. The following procedural guidance is intended for
researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

The appropriate level of PPE is dictated by the nature of the handling activity and the physical
form of the compound. A risk assessment should always precede any work with MI-503.[1]
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Solid Powder)

- Full-face powered air-
purifying respirator (PAPR) or
a certified respirator within a
chemical fume hood.-
Disposable solid-front lab coat
with tight-fitting cuffs.- Double
nitrile gloves.- Disposable
sleeves.- Safety glasses or
goggles (if not using a full-face

respirator).

High risk of aerosolization and
inhalation of potent powder.
Full respiratory and skin
protection is crucial to prevent

exposure.[1][2]

Solution Preparation

- Work within a certified
chemical fume hood or other
ventilated enclosure.- Lab
coat.- Safety glasses with side
shields or chemical splash
goggles.- Chemical-resistant

nitrile gloves.

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills remains.
Engineering controls are the

primary protection.[1]

In Vitro / In Vivo Dosing

- Lab coat.- Safety glasses.-
Appropriate chemical-resistant

gloves.

Focus on preventing skin and
eye contact. The specific
procedure will dictate the level

of containment required.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential for safely handling MI-503 from receipt to disposal.

e Pre-Handling:

o Conduct a thorough risk assessment for the planned experiment.[3][4]

o Ensure all necessary PPE is available and personnel are trained in its proper use.

o Designate a specific area for handling MI-503, preferably within a chemical fume hood.[5]
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o Prepare all necessary equipment and waste containers in the designated area before
handling the compound.

e Handling the Compound:

o Weighing: If handling the solid form, weigh the minimum quantity required for the
procedure inside a ventilated balance enclosure or chemical fume hood to minimize the
risk of powder dispersal.[5]

o Dissolving: Prepare solutions within a chemical fume hood. Add solvent to the solid
compound slowly to avoid splashing. MI-503 is soluble in DMSO.[6]

e Post-Handling:

o Decontamination: Thoroughly decontaminate all work surfaces and equipment that came
into contact with MI-503. The appropriate decontamination solution will depend on the
solvent used and institutional guidelines.

o PPE Removal: Doff PPE carefully in the correct sequence to avoid self-contamination.[1]

o Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[5][7]

Disposal Plan

All materials contaminated with MI-503 must be treated as hazardous chemical waste.[6]
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Waste Type

Disposal Procedure

Rationale

Unused/Expired Solid

Compound

- Collect in a clearly labeled,
sealed, and compatible
container.- Label as
"Hazardous Waste" with the
full chemical name.- Dispose
of through your institution's
certified hazardous waste

program.

Prevents environmental
contamination and accidental
exposure. Do not dispose of in
regular trash or down the
drain.[1][6]

Contaminated Labware (e.g.,

pipette tips, vials)

- Collect in a designated,
puncture-resistant, and sealed
container.- Label as
"Hazardous Waste" with the
chemical name.- Do not overfill

waste containers.

Minimizes handling of
contaminated items and

prevents injury.

Contaminated PPE (e.g.,

gloves, lab coat)

- Carefully place in a sealed
bag or container labeled as
hazardous waste immediately

after use.

Assumes all disposable items
that have come into contact
with the compound are

contaminated.[1]

Ligquid Waste (Aqueous and

Solvent-based)

- Collect in a sealed, labeled,
and compatible container.- Do
not mix with other waste
streams unless compatibility is
confirmed.- Arrange for pickup
via your institution's EHS

department.

Prevents the release of the
potent compound into the
wastewater system. The first
rinsate from cleaning
glassware should also be

collected as hazardous waste.

[6]

Experimental Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling a potent research

compound like MI-503.
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Caption: Workflow for the safe handling and disposal of potent compounds like MI-503.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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